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Compound of Interest

Compound Name: 3,7-Di-O-methylducheside A

Cat. No.: B172710

Unveiling 3,7-Di-O-methylducheside A: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals
Introduction

3,7-Di-O-methylducheside A is a complex natural product with limited characterization in
publicly available scientific literature. This technical guide consolidates the currently available
data on its physical and chemical properties, while also drawing connections to structurally
related compounds to provide a broader context for future research. Due to the scarcity of
published studies, this document will highlight the significant gaps in our understanding of this
molecule, particularly concerning its biological activity and mechanisms of action.

Chemical and Physical Properties

Precise experimental data for 3,7-Di-O-methylducheside A is largely unavailable. However,
by cross-referencing its CAS number with chemical databases, some key properties have been
identified or predicted.
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Property

Value

Source/Notes

CAS Number

136133-08-9

Alternative Name

Ellagic acid 7-O-beta-D-
xylopyranoside-2,3,8-trimethyl

ether
Molecular Formula C22H20012
Molecular Weight 476.39 g/mol
Predicted Density 1.625 g/cm3

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Spectral Data (NMR, IR, MS) Data not available

Structural Context and Related Compounds

3,7-Di-O-methylducheside A belongs to the family of ellagitannins, which are hydrolyzable
tannins derived from the oxidative coupling of gallic acid. Its core structure is based on
ducheside A. Understanding the relationship between these compounds can provide insights
into potential biosynthetic pathways and biological activities.
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Figure 1. Structural relationship of Ducheside A and its methylated derivatives.

Potential Natural Sources

While the direct isolation of 3,7-Di-O-methylducheside A has not been documented, the
related compound, 3-O-Methylducheside A, has been isolated from Potentilla argentea (silver
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cinquefoil). This suggests that Potentilla species and other related plants in the Rosaceae
family may be potential sources for 3,7-Di-O-methylducheside A.

Biological Activity and Signaling Pathways

There is currently no published research on the biological activity or potential signaling pathway
interactions of 3,7-Di-O-methylducheside A. However, the parent compound, ellagic acid, and
other related ellagitannins are known to exhibit a wide range of biological effects, including
antioxidant, anti-inflammatory, and anti-proliferative activities. Future research is needed to
determine if 3,7-Di-O-methylducheside A shares any of these properties.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, synthesis, or biological evaluation
of 3,7-Di-O-methylducheside A are not available in the current scientific literature.

General Isolation Strategy for Related Compounds from
Potentilla species

The following is a generalized workflow for the isolation of flavonoid glycosides and tannins
from plant material, which could be adapted for the search for 3,7-Di-O-methylducheside A in
Potentilla argentea.
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Figure 2. A general experimental workflow for isolating natural products from plant sources.

Conclusion and Future Directions

3,7-Di-O-methylducheside A remains a poorly characterized natural product. The information
presented in this guide represents the extent of currently available data. There is a clear need
for further research to isolate or synthesize this compound in sufficient quantities for
comprehensive characterization. Future studies should focus on:
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« |solation and Purification: Targeted phytochemical investigation of Potentilla species.

» Structure Elucidation: Complete NMR, high-resolution mass spectrometry, and X-ray
crystallography studies.

» Biological Screening: Evaluation of its antioxidant, anti-inflammatory, anti-cancer, and other
potential therapeutic activities.

« Mechanism of Action Studies: If biological activity is identified, elucidation of the underlying
signaling pathways.

This technical guide serves as a foundational document to stimulate and guide future research
into the chemical and biological properties of 3,7-Di-O-methylducheside A.

 To cite this document: BenchChem. [Physical and chemical properties of 3,7-Di-O-
methylducheside A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172710#physical-and-chemical-properties-of-3-7-di-
o-methylducheside-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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